Cas no 923238-26-0 (ethyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate)

Ethyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate is a versatile pyrrole derivative with applications in pharmaceutical and agrochemical research. Its structure features a reactive amino group, a cyano substituent, and an ester functionality, making it a valuable intermediate for heterocyclic synthesis. The 2-methoxyethyl group enhances solubility in polar solvents, facilitating further derivatization. This compound is particularly useful in the development of biologically active molecules due to its ability to participate in cyclization and condensation reactions. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. Its well-defined reactivity profile supports its use in constructing complex nitrogen-containing scaffolds.
ethyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate structure
923238-26-0 structure
Product Name:ethyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate
CAS No:923238-26-0
MF:C11H15N3O3
MW:237.255102396011
CID:3109505
PubChem ID:16228187
Update Time:2025-05-25

ethyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate
    • 107-994-6
    • ethyl3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate
    • 923238-26-0
    • EN300-36920
    • Z228588444
    • AKOS009113571
    • ETHYL 3-AMINO-4-CYANO-1-(2-METHOXYETHYL)PYRROLE-2-CARBOXYLATE
    • CS-0247576
    • Inchi: 1S/C11H15N3O3/c1-3-17-11(15)10-9(13)8(6-12)7-14(10)4-5-16-2/h7H,3-5,13H2,1-2H3
    • InChI Key: HDXJZTYHPROEKJ-UHFFFAOYSA-N
    • SMILES: O(C)CCN1C=C(C#N)C(=C1C(=O)OCC)N

Computed Properties

  • Exact Mass: 237.11134135Da
  • Monoisotopic Mass: 237.11134135Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 90.3Ų

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Additional information on ethyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate

Comprehensive Overview of Ethyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate (CAS No. 923238-26-0)

Ethyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate (CAS No. 923238-26-0) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This pyrrole derivative is characterized by its unique molecular structure, which includes an ethyl ester, a cyano group, and a methoxyethyl substituent. These functional groups contribute to its versatility in synthetic applications, making it a valuable intermediate for researchers and pharmaceutical developers.

The compound's CAS number 923238-26-0 is often searched in academic and industrial databases, reflecting its relevance in modern chemical research. Recent trends indicate growing interest in heterocyclic compounds like this one, particularly due to their potential applications in drug discovery and organic electronics. Users frequently inquire about its synthesis methods, solubility, and reactivity, underscoring its practical importance.

One of the most compelling aspects of ethyl 3-amino-4-cyano-1-(2-methoxyethyl)-1H-pyrrole-2-carboxylate is its role in the development of pharmaceutical intermediates. Its amino and cyano groups make it a promising candidate for constructing more complex molecules, such as kinase inhibitors or antimicrobial agents. Researchers are also exploring its use in fluorescent dyes and organic semiconductors, aligning with the rising demand for sustainable materials.

From a synthetic perspective, this compound exemplifies the innovative strategies employed in pyrrole chemistry. Its methoxyethyl side chain enhances solubility in polar solvents, a feature highly sought after in green chemistry applications. Laboratories often optimize its preparation using microwave-assisted synthesis or catalytic methods, topics frequently discussed in recent publications.

In summary, CAS No. 923238-26-0 represents a critical building block in contemporary organic synthesis. Its multifaceted applications—from drug development to advanced materials—highlight its significance in addressing current scientific challenges. As interest in functionalized pyrroles continues to grow, this compound remains at the forefront of cutting-edge research.

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